Cas no 1361710-44-2 (2'-Bromomethyl-3'-chloro-2,4-dichloro-biphenyl)

• Product Name: 2'-Bromomethyl-3'-chloro-2,4-dichloro-biphenyl
• CAS No: 1361710-44-2
• MF: C₁₃H₈BrCl₃
• MW: 350.465620040894
• CID: 4991617
• Update Time: 2025-10-28

2'-Bromomethyl-3'-chloro-2,4-dichloro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Bromomethyl-3'-chloro-2,4-dichloro-biphenyl

• Inchi： 1S/C13H8BrCl3/c14-7-11-9(2-1-3-12(11)16)10-5-4-8(15)6-13(10)17/h1-6H,7H2
• InChI Key： WOEHNLLXVVQIND-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1C1C=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Additional information on 2'-Bromomethyl-3'-chloro-2,4-dichloro-biphenyl

Comprehensive Guide to 2'-Bromomethyl-3'-chloro-2,4-dichloro-biphenyl (CAS No. 1361710-44-2): Properties, Applications, and Market Insights

2'-Bromomethyl-3'-chloro-2,4-dichloro-biphenyl (CAS No. 1361710-44-2) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This halogenated biphenyl derivative has gained attention due to its unique structural properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for halogenated aromatic compounds in drug discovery, this compound has become a subject of interest for researchers and industry professionals alike.

The molecular structure of 2'-Bromomethyl-3'-chloro-2,4-dichloro-biphenyl features multiple halogen substituents, which contribute to its reactivity and potential applications. The presence of both bromomethyl and chloro groups on the biphenyl scaffold allows for diverse chemical transformations, making it a versatile building block in organic synthesis. Recent studies have highlighted its utility in developing novel pharmaceutical intermediates and agrochemical precursors, aligning with current trends in sustainable chemistry.

In pharmaceutical research, CAS 1361710-44-2 has shown promise as a key intermediate in the synthesis of biologically active molecules. Its structural features make it particularly suitable for creating drug candidates targeting various therapeutic areas. The compound's ability to undergo selective functionalization reactions has made it valuable in medicinal chemistry applications, especially in the development of small molecule therapeutics. Researchers are particularly interested in its potential for creating selective enzyme inhibitors and receptor modulators.

The agrochemical industry has also recognized the potential of 2'-Bromomethyl-3'-chloro-2,4-dichloro-biphenyl as a precursor for developing novel crop protection agents. With increasing global focus on sustainable agriculture and precision farming, this compound's derivatives may contribute to next-generation pest control solutions with improved environmental profiles. Its structural characteristics allow for the creation of compounds with potentially lower ecological impact compared to traditional agrochemicals.

From a synthetic chemistry perspective, the compound's reactivity patterns and functional group compatibility make it an attractive subject for methodological studies. Recent publications have explored its use in cross-coupling reactions and catalytic transformations, reflecting the growing interest in efficient synthetic methodologies. The presence of multiple halogen atoms offers opportunities for sequential functionalization, enabling the construction of complex molecular architectures.

The market for halogenated biphenyl derivatives like 1361710-44-2 has shown steady growth, driven by increasing R&D activities in pharmaceutical and agrochemical sectors. Industry reports suggest growing demand for such specialty chemicals, particularly in regions with strong life sciences and agricultural technology sectors. The compound's unique properties position it well in the fine chemicals market, with potential applications expanding as new synthetic methodologies emerge.

Quality control and characterization of 2'-Bromomethyl-3'-chloro-2,4-dichloro-biphenyl are critical aspects for researchers and manufacturers. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure purity and confirm structural integrity. These quality assurance measures are particularly important given the compound's application in high-value chemical synthesis and drug development processes.

Environmental and safety considerations for handling CAS 1361710-44-2 follow standard laboratory protocols for halogenated organic compounds. While not classified as highly hazardous, proper chemical handling procedures should be observed, including the use of appropriate personal protective equipment and ventilation systems. Researchers should consult relevant safety data sheets and conduct proper risk assessments before working with this material.

Future research directions for 2'-Bromomethyl-3'-chloro-2,4-dichloro-biphenyl may explore its potential in emerging areas such as material science and catalysis. The compound's structural features could make it suitable for developing novel functional materials or as a ligand in transition metal catalysis. Additionally, its applications in green chemistry approaches may be investigated, aligning with the chemical industry's shift toward more sustainable practices.

For researchers seeking high-purity 1361710-44-2, several specialty chemical suppliers offer this compound with varying specifications. When sourcing this material, it's important to consider factors such as purity grade, packaging options, and technical support availability. The compound is typically supplied as a crystalline solid or powder, with storage recommendations emphasizing protection from moisture and light to maintain stability.

The scientific literature contains numerous references to bromomethyl-chloro-dichloro-biphenyl derivatives and their applications. Recent patents and publications demonstrate growing intellectual property activity surrounding this chemical class, particularly in pharmaceutical compositions and chemical processes. Researchers interested in this compound should monitor the latest developments through scientific databases and patent repositories to stay informed about new applications and synthetic methods.

In conclusion, 2'-Bromomethyl-3'-chloro-2,4-dichloro-biphenyl (CAS No. 1361710-44-2) represents an important building block in modern chemical research and development. Its unique structural features and versatile reactivity make it valuable for creating diverse molecular architectures with potential applications across multiple industries. As research continues to uncover new synthetic methodologies and applications, this compound is likely to maintain its relevance in the specialty chemicals landscape, contributing to advancements in drug discovery, agrochemical development, and beyond.